Cas no 120427-48-7 (1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: 1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 120427-48-7
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 3682299
• PubChem ID: 19818686
• Update Time: 2025-04-22

1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]-
• 1-(5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)PROPAN-1-ONE
• 120427-48-7
• 2-propionyl 5-trifluoromethylpyridine
• SCHEMBL9795362

• Inchi： 1S/C9H8F3NO/c1-2-8(14)7-4-3-6(5-13-7)9(10,11)12/h3-5H,2H2,1H3
• InChI Key： NBZCBNGJPMSYQV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(CC)=O)(F)F

Computed Properties

• Exact Mass: 203.05579836Da
• Monoisotopic Mass: 203.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų